Cas no 852445-81-9 (Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I))

Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I) structure

852445-81-9 structure

Product Name:Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)

CAS No:852445-81-9

MF:C₂₁H₂₄AuClN₂

MW:536.848217010498

MDL:MFCD11656059

CID:860180

PubChem ID:71310802

Update Time:2024-10-26

Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I) Chemical and Physical Properties

Names and Identifiers

- Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)
- [1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene]-chlorogold
- Chloro[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]gold (ACI)
- Chloro(1,3-dihydro-1,3-dimesityl-2H-imidazol-2-ylidene)gold
- IMesAuCl
- Chloro(1,3-dimesityl-1H-imidazol-2(3H)-ylidene)aurate(I)
- AKOS024259176
- Chloro[1,3-bis(2,4,6-trimethylphenyl)2H-imidazol-2-ylidene]gold(I)
- D82588
- [1,3-BIS(2,4,6-TRIMETHYLPHENYL)IMIDAZOL-2-YLIDENE](CHLORO)GOLD
- [1,3-bis(2,4,6-trimethylphenyl)2H-imidazol-2-ylidene]gold(I)Chloro
- CJB44581
- MFCD11656059
- Chloro[1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene]gold(I), 95%
- 852445-81-9
- AuCl(IMes)
- MDL： MFCD11656059
- Inchi： 1S/C21H24N2.Au.ClH/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;;/h7-12H,1-6H3;;1H/q;+1;/p-1
- InChI Key： YFUIKJIITPMUAT-UHFFFAOYSA-M
- SMILES： Cl[Au]=C1N(C2C(C)=CC(C)=CC=2C)C=CN1C1C(C)=CC(C)=CC=1C |^1:1|

Computed Properties

Exact Mass: 536.129372g/mol
Monoisotopic Mass: 536.129372g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 6.5Å²

Experimental Properties

Sensitiveness: air sensitive

Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I) Security Information

Storage Condition：Sealed in dry,Room Temperature

Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM187497-5g	(1,3-dimesityl-1,3-dihydro-2H-imidazol-2-ylidene)gold(III) chloride	852445-81-9	95%	5g	$777	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	79-1200-100mg	Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)	852445-81-9	98%	100mg	684.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	79-1200-500mg	Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)	852445-81-9	98%	500mg	2736.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IS493-200mg	Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)	852445-81-9	98%	200mg	784.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IS493-50mg	Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)	852445-81-9	98%	50mg	276.0CNY	2021-07-10
abcr	AB425933-100 mg	Chloro[1,3-bis(2,4,6-trimethylphenyl)2H-imidazol-2-ylidene]gold(I), 98%; .	852445-81-9	98%	100 mg	€78.00	2023-07-18
abcr	AB425933-500 mg	Chloro[1,3-bis(2,4,6-trimethylphenyl)2H-imidazol-2-ylidene]gold(I), 98%; .	852445-81-9	98%	500MG	€281.00	2023-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	696501-100MG	Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)	852445-81-9		100mg	¥518.46	2023-11-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	696501-500MG	Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I)	852445-81-9		500mg	¥2287.18	2023-11-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	79-1200-100mg	Chloro[1,3-bis(2,4,6-trimethylphenyl)2H-imidazol-2-ylidene]gold(I),98%	852445-81-9	98%	100mg	684CNY	2021-05-08

Chloro[1,3-bis(mesityl)imidazole-2-ylidene]gold(I) Production Method

Production Method 1

503417-51-4

852445-81-9

Reaction Conditions

1.1 Reagents: Gold, chloro[thiobis[methane]]- ; 1 h, rt

Reference

Mechanochemistry for facilitated access to N,N-diaryl NHC metal complexes

Beillard, Audrey; Bantreil, Xavier; Metro, Thomas-Xavier; Martinez, Jean; Lamaty, Frederic, New Journal of Chemistry, 2017, 41(3), 1057-1063

Production Method 2

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Sodium carbonate , Sodium tetrachloroaurate Solvents: 3-Chloropyridine ; 24 h, 80 °C

Reference

A direct and practical approach for the synthesis of N-heterocyclic carbene coinage metal complexes

Zhu, Shifa; Liang, Renxiao; Jiang, Huanfeng, Tetrahedron, 2012, 68(38), 7949-7955

Production Method 3

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Sodium carbonate , Sodium tetrachloroaurate Solvents: 3-Chloropyridine ; 24 h, 80 °C

Reference

A direct and practical approach for the synthesis of Au(I)-NHC complexes from commercially available imidazolium salts and Au(III) salts

Zhu, Shifa; Liang, Renxiao; Chen, Lijuan; Wang, Chao; Ren, Yanwei; et al, Tetrahedron Letters, 2012, 53(7), 815-818

Production Method 4

160256-31-5

852445-81-9

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Dichloromethane ; overnight, rt
1.2 Reagents: Gold, chloro[thiobis[methane]]- Solvents: Dichloromethane ; overnight, rt

Reference

Simple and Mild Synthesis of Indoles via Hydroamination Reaction Catalysed by NHC-Gold Complexes: Looking for Optimized Conditions

Michalska, Malina; Grela, Karol, Synlett, 2016, 27(4), 599-603

Production Method 5

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Chloro(tetrahydrothiophene)gold Solvents: Dichloromethane ; 15 min, rt
1.2 Reagents: Potassium carbonate ; 1.5 h, rt

Reference

Simple and efficient synthesis of [MCl(NHC)] (M = Au, Ag) complexes

Visbal, Renso; Laguna, Antonio; Gimeno, M. Concepcion, Chemical Communications (Cambridge, 2013, 49(50), 5642-5644

Production Method 6

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Gold, chloro[thiobis[methane]]- Solvents: Dichloromethane ; 5 min, 35 °C
1.2 Reagents: Potassium carbonate Solvents: Water ; 10 min, 35 °C

Reference

Rapid and mild synthesis of Au-NHC complexes in a simple two-phase flow reactor

Jonsson, Helgi Freyr; Fiksdahl, Anne; Harvie, Andrew J., Dalton Transactions, 2021, 50(23), 7969-7975

Production Method 7

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Gold, chloro[thiobis[methane]]- Solvents: Acetone ; 10 min, 60 °C
1.2 Reagents: Sodium acetate ; 230 min, 60 °C

Reference

Using sodium acetate for the synthesis of [Au(NHC)X] complexes

Scattolin, Thomas; Tzouras, Nikolaos V.; Falivene, Laura; Cavallo, Luigi; Nolan, Steven P., Dalton Transactions, 2020, 49(28), 9694-9700

Production Method 8

141556-42-5

852445-81-9

Reaction Conditions

1.1 Reagents: Carbonylchlorogold Solvents: Toluene ; rt

Reference

A facile one-step synthesis of a lipophilic gold(I) carbene complex - X-ray crystal structures of LAuCl and LAuCCH (L = 1,3-di-tert-butylimidazol-2-ylidene)

Singh, Sanjay; Kumar, S. Shravan; Jancik, Vojtech; Roesky, Herbert W.; Schmidt, Hans-Georg; et al, European Journal of Inorganic Chemistry, 2005, (15), 3057-3062

Production Method 9

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Dichloromethane ; rt
1.2 Reagents: Gold, chloro[thiobis[methane]]- ; rt

Reference

Synthesis, Reactivity, and Electrochemical Studies of Gold(I) and Gold(III) Complexes Supported by N-Heterocyclic Carbenes and Their Application in Catalysis

Pazicky, Marek; Loos, Annette; Ferreira, Maria Joao; Serra, Daniel; Vinokurov, Nikolai; et al, Organometallics, 2010, 29(20), 4448-4458

Production Method 10

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: 1-Butanaminium, N,N,N-tributyl-, salt with 2,4-pentanedione (1:1) , Chloro(tetrahydrothiophene)gold Solvents: Dichloromethane ; 1 h

Reference

An efficient and sustainable synthesis of NHC gold complexes

Johnson, Alice; Gimeno, M. Concepcion, Chemical Communications (Cambridge, 2016, 52(62), 9664-9667

Production Method 11

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Potassium carbonate , Oxygen , Gold, chloro[thiobis[methane]]- ; 30 min, rt

Reference

General Mechanochemical Synthetic Protocol to Late Transition Metal-NHC (N-Heterocyclic Carbene) Complexes

Pisano, Gianmarco; Cazin, Catherine S. J., ACS Sustainable Chemistry & Engineering, 2021, 9(29), 9625-9631

Production Method 12

873779-78-3

852445-81-9

Reaction Conditions

1.1 Reagents: Gold, chloro[thiobis[methane]]- Solvents: Dichloromethane ; 5 min, 65 °C

Reference

Microwave-Assisted Synthesis of (N-Heterocyclic carbene)MCl Complexes of Group 11 Metals

Landers, Brant; Navarro, Oscar, European Journal of Inorganic Chemistry, 2012, 2012(18), 2980-2982

Production Method 13

71-52-3

160256-31-5

852445-81-9

Reaction Conditions

1.1 Reagents: Gold, chloro[thiobis[methane]]- Solvents: Tetrahydrofuran ; 1 h, 50 °C

Reference

Imidazol(in)ium Hydrogen Carbonates as a Genuine Source of N-Heterocyclic Carbenes (NHCs): Applications to the Facile Preparation of NHC Metal Complexes and to NHC-Organocatalyzed Molecular and Macromolecular Syntheses

Fevre, Mareva; Pinaud, Julien; Leteneur, Alexandre; Gnanou, Yves; Vignolle, Joan; et al, Journal of the American Chemical Society, 2012, 134(15), 6776-6784

Production Method 14

16919-18-9

160256-31-5

852445-81-9

Reaction Conditions

1.1 Reagents: Tetraethylammonium chloride , Silver oxide (Ag2O) Solvents: Methanol , Dichloromethane ; 6 h, rt
1.2 Reagents: Gold, chloro[thiobis[methane]]- ; 4 h, rt

Reference

Synthesis and structural characterization of linear Au(I) N-heterocyclic carbene complexes: New analogues of the Au(I) phosphine drug Auranofin

Baker, Murray V.; Barnard, Peter J.; Berners-Price, Susan J.; Brayshaw, Simon K.; Hickey, James L.; et al, Journal of Organometallic Chemistry, 2005, 690(24-25), 5625-5635

Production Method 15

141556-42-5

852445-81-9

Reaction Conditions

1.1 Reagents: Chloro(tetrahydrothiophene)gold Solvents: Tetrahydrofuran ; 24 h, rt

Reference

Room-Temperature Hydration of Alkynes Catalyzed by Different Carbene Gold Complexes and their Precursors

Xu, Yun; Hu, Xingbang; Zhang, Shufeng; Xi, Xiuxing; Wu, Youting, ChemCatChem, 2016, 8(1), 262-267

Production Method 16

141556-45-8

852445-81-9

Reaction Conditions

1.1 Reagents: Potassium carbonate , Gold, chloro[thiobis[methane]]- Solvents: Acetone ; 4 h, 60 °C

Reference

Straightforward synthesis of [Au(NHC)X] (NHC = N-heterocyclic carbene, X = Cl, Br, I) complexes

Collado, Alba; Gomez-Suarez, Adrian; Martin, Anthony R.; Slawin, Alexandra M. Z.; Nolan, Steven P., Chemical Communications (Cambridge, 2013, 49(49), 5541-5543